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Compound of Interest

Compound Name: 3-Hydroxy-2-isopropylbenzonitrile

Cat. No.: B2707329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

potential application of 3-Hydroxy-2-isopropylbenzonitrile (CAS No. 1243279-74-4). The

information is intended to guide researchers on its safe use and to provide foundational

experimental procedures for its investigation as a potential tyrosinase inhibitor.

Chemical and Physical Properties
3-Hydroxy-2-isopropylbenzonitrile is a substituted aromatic nitrile. While a comprehensive

experimental dataset for this specific compound is not readily available, predicted properties

and data from closely related compounds provide essential information for its handling and

use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2707329?utm_src=pdf-interest
https://www.benchchem.com/product/b2707329?utm_src=pdf-body
https://www.benchchem.com/product/b2707329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2707329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1243279-74-4 [Chemical Supplier Data]

Molecular Formula C₁₀H₁₁NO [Chemical Supplier Data]

Molecular Weight 161.20 g/mol [Chemical Supplier Data]

Boiling Point (Predicted) 288.8 ± 33.0 °C [Predicted Data]

Density (Predicted) 1.09 ± 0.1 g/cm³ [Predicted Data]

pKa (Predicted) 9.10 ± 0.10 [Predicted Data]

Storage Temperature
Room Temperature, Inert

Atmosphere
[Predicted Data]

Handling and Storage Protocols
While a specific Safety Data Sheet (SDS) for 3-Hydroxy-2-isopropylbenzonitrile was not fully

accessible, the following guidelines are based on the safety information for structurally similar

compounds, such as 3-hydroxybenzonitrile. It is imperative to handle this compound with care

in a laboratory setting.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dusts

are generated, a NIOSH-approved respirator for particulates may be necessary.[1]

2.2. Handling Procedures

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or vapors.[1]
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Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Ensure adequate ventilation.

2.3. Storage Conditions

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[1]

Store under an inert atmosphere is recommended for long-term stability.

Incompatible Materials: Strong oxidizing agents.[1]

2.4. First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

seek medical attention.[1]

In case of skin contact: Wash off immediately with soap and plenty of water. If irritation

persists, seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Potential Application: Tyrosinase Inhibition
3-Hydroxy-2-isopropylbenzonitrile has been investigated for its potential as a tyrosinase

inhibitor. Tyrosinase is a key enzyme in the biosynthesis of melanin, the primary pigment in

skin, hair, and eyes.[2][3] Inhibition of tyrosinase is a target for the development of agents for

hyperpigmentation disorders and for cosmetic skin-lightening applications.[3][4]

3.1. Signaling Pathway of Melanogenesis and Tyrosinase Inhibition
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The following diagram illustrates the simplified melanogenesis pathway and the points of

inhibition by a tyrosinase inhibitor.
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L-Tyrosine
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Click to download full resolution via product page

Caption: Simplified pathway of melanogenesis and the inhibitory action of 3-Hydroxy-2-
isopropylbenzonitrile on the enzyme tyrosinase.

Experimental Protocols
The following are generalized protocols that can be adapted for the study of 3-Hydroxy-2-
isopropylbenzonitrile.

4.1. Protocol for Recrystallization of Aromatic Nitriles

This protocol provides a general procedure for the purification of solid aromatic nitriles like 3-
Hydroxy-2-isopropylbenzonitrile. The choice of solvent is critical and may require preliminary

solubility tests.

Materials:

Crude 3-Hydroxy-2-isopropylbenzonitrile

Recrystallization solvent (e.g., ethanol, methanol, acetone, toluene, or mixtures with water)

Erlenmeyer flasks

Heating mantle or hot plate
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Buchner funnel and filter flask

Filter paper

Glass stirring rod

Procedure:

Solvent Selection: In a small test tube, test the solubility of a small amount of the crude

compound in various solvents at room temperature and upon heating. A suitable solvent will

dissolve the compound when hot but not at room temperature.

Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the

chosen solvent. Heat the mixture gently while stirring until the solid is completely dissolved.

Add more solvent in small portions if necessary to achieve complete dissolution at the boiling

point.

Decolorization (Optional): If the solution is colored due to impurities, add a small amount of

activated charcoal and boil for a few minutes.

Hot Filtration: Quickly filter the hot solution by gravity through a fluted filter paper into a

clean, pre-warmed Erlenmeyer flask to remove any insoluble impurities (and activated

charcoal if used).

Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Crystal

formation should begin. To maximize yield, the flask can then be placed in an ice bath.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove

any adhering mother liquor.

Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the

compound's melting point.

4.2. Protocol for Tyrosinase Inhibition Assay
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This colorimetric assay is used to screen for tyrosinase inhibitory activity. It measures the

formation of dopachrome from the oxidation of L-DOPA by mushroom tyrosinase.

Materials:

Mushroom tyrosinase

L-DOPA (3,4-dihydroxyphenylalanine)

3-Hydroxy-2-isopropylbenzonitrile (test inhibitor)

Kojic acid (positive control inhibitor)

Phosphate buffer (e.g., 50 mM, pH 6.8)

96-well microplate

Microplate reader

Procedure:

Preparation of Reagents:

Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

Prepare a stock solution of L-DOPA in phosphate buffer.

Prepare stock solutions of the test inhibitor (3-Hydroxy-2-isopropylbenzonitrile) and the

positive control (kojic acid) in a suitable solvent (e.g., DMSO or ethanol) and then dilute to

various concentrations with phosphate buffer.

Assay Setup (in a 96-well plate):

Test wells: Add the test inhibitor solution and the tyrosinase solution.

Control wells (no inhibitor): Add the solvent control (buffer with the same concentration of

solvent used for the inhibitor) and the tyrosinase solution.

Blank wells: Add the test inhibitor solution and phosphate buffer (without tyrosinase).
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Pre-incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short

period (e.g., 10 minutes).

Reaction Initiation: Add the L-DOPA solution to all wells to start the reaction.

Measurement: Immediately measure the absorbance at a specific wavelength (typically

around 475-490 nm) at regular intervals for a set period (e.g., 15-30 minutes) using a

microplate reader.

Calculation of Inhibition: The rate of reaction is determined from the linear portion of the

absorbance versus time plot. The percentage of tyrosinase inhibition is calculated using the

following formula:

% Inhibition = [ (Rate of control - Rate of test) / Rate of control ] x 100

4.3. Experimental Workflow for Synthesis and Purification

The following diagram outlines a general workflow for the synthesis and subsequent

purification of 3-Hydroxy-2-isopropylbenzonitrile, based on common synthetic strategies for

similar compounds.
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Caption: A general workflow for the synthesis, purification, and analysis of 3-Hydroxy-2-
isopropylbenzonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2707329?utm_src=pdf-body-img
https://www.benchchem.com/product/b2707329?utm_src=pdf-body
https://www.benchchem.com/product/b2707329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2707329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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